N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide

• IUPAC Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C12H14N4O3S/c17-20(18,12-2-1-4-13-7-12)15-10-6-14-16(8-10)11-3-5-19-9-11/h1-2,4,6-8,11,15H,3,5,9H2
• InChI Key: GBOLFDZGVLGXRI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NS(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C12H14N4O3S
• Molecular Weight: 294.33 g/mol

Description

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide, also known as THP-PS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been studied for its ability to inhibit certain enzymes and receptors, which could lead to the development of new drugs for various diseases.

Scientific Research Applications

Biological Activities of Sulfonamide Hybrids

Sulfonamides represent a crucial class of drugs with a wide range of pharmacological activities, such as antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain properties. The structure of sulfonamides, R-SO2NHR', where the functional group is bound to various moieties like aromatic or heterocyclic compounds, allows for the creation of a considerable range of hybrids. These hybrids have been explored for their synthesis and biological activity, demonstrating the versatility and potential of sulfonamide compounds in developing new pharmacological agents (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).